Cas no 1427924-35-3 (N-(1-cyanocyclobutyl)-N-methyl-4-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)butanamide)

• Product Name: N-(1-cyanocyclobutyl)-N-methyl-4-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)butanamide
• CAS No: 1427924-35-3
• MF: C₁₇H₁₉N₃O₃
• MW: 313.351063966751
• CID: 5753504
• PubChem ID: 47793940
• Update Time: 2025-06-08

N-(1-cyanocyclobutyl)-N-methyl-4-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 1427924-35-3
• Z826798282
• EN300-26681216
• N-(1-cyanocyclobutyl)-N-methyl-4-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)butanamide

• Inchi： 1S/C17H19N3O3/c1-19(17(12-18)9-5-10-17)15(21)8-4-11-20-13-6-2-3-7-14(13)23-16(20)22/h2-3,6-7H,4-5,8-11H2,1H3
• InChI Key： ZGTHERUGWIIUEO-UHFFFAOYSA-N
• SMILES： O=C(CCCN1C(=O)OC2C=CC=CC1=2)N(C)C1(C#N)CCC1

Computed Properties

• Exact Mass: 313.14264148g/mol
• Monoisotopic Mass: 313.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.6Ų

Additional information on N-(1-cyanocyclobutyl)-N-methyl-4-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)butanamide

Comprehensive Analysis of N-(1-cyanocyclobutyl)-N-methyl-4-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)butanamide (CAS No. 1427924-35-3)

The compound N-(1-cyanocyclobutyl)-N-methyl-4-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)butanamide (CAS No. 1427924-35-3) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This molecule combines a cyanocyclobutyl moiety with a benzoxazolone core, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential as a modulator of enzymatic activity, which could pave the way for novel treatments targeting metabolic disorders and inflammatory conditions.

In recent years, the demand for innovative small-molecule compounds like N-(1-cyanocyclobutyl)-N-methyl-4-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)butanamide has surged, driven by advancements in precision medicine and personalized therapies. The compound's CAS No. 1427924-35-3 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its benzoxazolone component, known for its bioisosteric properties, is often explored in the context of drug design to enhance bioavailability and target specificity.

One of the most discussed topics in relation to this compound is its potential role in addressing neurodegenerative diseases. The cyanocyclobutyl group, a rare structural motif, has been linked to improved blood-brain barrier penetration, a critical factor in developing central nervous system (CNS) therapeutics. This aligns with the growing focus on Alzheimer's disease and Parkinson's disease research, where scientists are actively seeking molecules with optimized pharmacokinetic profiles.

From a synthetic chemistry perspective, the preparation of N-(1-cyanocyclobutyl)-N-methyl-4-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)butanamide involves sophisticated multi-step protocols, often employing microwave-assisted synthesis or flow chemistry techniques to improve yield and purity. These methods are frequently queried in search engines by synthetic chemists looking for efficient routes to complex heterocycles. The compound's CAS No. 1427924-35-3 serves as a key identifier in chemical vendor catalogs, where it is listed alongside analogs with similar benzoxazolone scaffolds.

In the realm of computational chemistry, this molecule has been the subject of molecular docking studies to predict its interactions with various protein targets. The integration of artificial intelligence (AI) in drug discovery has further amplified interest in such compounds, as researchers leverage machine learning models to screen for optimal bioactivity. Searches for "AI in small-molecule design" often intersect with discussions about structurally complex compounds like N-(1-cyanocyclobutyl)-N-methyl-4-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)butanamide.

Another trending topic linked to this compound is its potential application in cancer immunotherapy. The benzoxazolone moiety has shown promise in modulating immune checkpoint pathways, a hot area in oncology research. This connection has led to increased searches for "small-molecule immunomodulators" and "benzoxazolone derivatives in cancer," highlighting the compound's interdisciplinary relevance.

Quality control and analytical characterization of N-(1-cyanocyclobutyl)-N-methyl-4-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)butanamide typically involve advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These methods ensure the compound meets the stringent purity standards required for preclinical studies. The CAS No. 1427924-35-3 is crucial for tracking batch-specific data in laboratory information management systems (LIMS).

Environmental and regulatory considerations also play a role in discussions about this compound. While not classified as hazardous, its cyanocyclobutyl group prompts questions about metabolic fate and biodegradability—topics increasingly important in green chemistry initiatives. Researchers often search for "sustainable synthesis of complex heterocycles" when exploring compounds with similar structural features.

Looking ahead, the scientific community anticipates expanded applications for N-(1-cyanocyclobutyl)-N-methyl-4-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)butanamide, particularly in fragment-based drug discovery and proteolysis-targeting chimera (PROTAC) development. Its unique combination of a polar cyanocyclobutyl group and a planar benzoxazolone ring makes it a versatile building block for designing bifunctional molecules—a strategy gaining traction in modern drug development pipelines.